Cas no 31539-68-1 (Phenyl(1,3,5-trimethyl-1H-pyrazol-4-yl)methanone)

Phenyl(1,3,5-trimethyl-1H-pyrazol-4-yl)methanone structure
31539-68-1 structure
Product Name:Phenyl(1,3,5-trimethyl-1H-pyrazol-4-yl)methanone
CAS No:31539-68-1
MF:C13H14N2O
MW:214.263062953949
MDL:MFCD00455788
CID:1085782
PubChem ID:3827307
Update Time:2025-04-20

Phenyl(1,3,5-trimethyl-1H-pyrazol-4-yl)methanone Chemical and Physical Properties

Names and Identifiers

    • Phenyl(1,3,5-trimethyl-1H-pyrazol-4-yl)methanone
    • phenyl-(1,3,5-trimethylpyrazol-4-yl)methanone
    • 1.3.5-Trimethyl-4-benzoyl-pyrazol
    • 4-Benzoyl-1,3,5-trimethylpyrazol
    • 4-benzoyl-1,3,5-trimethylpyrazole
    • CS-0362598
    • BS-37706
    • AKOS003673330
    • DB-210124
    • 4-Benzoyl-1,3,5-trimethyl-1H-pyrazole
    • AKOS PAO-0433
    • MFCD00455788
    • SCHEMBL16460709
    • 31539-68-1
    • DTXSID70396967
    • MDL: MFCD00455788
    • Inchi: 1S/C13H14N2O/c1-9-12(10(2)15(3)14-9)13(16)11-7-5-4-6-8-11/h4-8H,1-3H3
    • InChI Key: HNWVAVCLBLTIKP-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1)C1C(C)=NN(C)C=1C

Computed Properties

  • Exact Mass: 214.11100
  • Monoisotopic Mass: 214.111
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 34.9Ų

Experimental Properties

  • Density: 1.09
  • Boiling Point: 298.5°C at 760 mmHg
  • Flash Point: 134.3°C
  • Refractive Index: 1.577
  • PSA: 34.89000
  • LogP: 2.26790

Phenyl(1,3,5-trimethyl-1H-pyrazol-4-yl)methanone Customs Data

  • HS CODE:2933199090
  • Customs Data:

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Phenyl(1,3,5-trimethyl-1H-pyrazol-4-yl)methanone Pricemore >>

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AB215232-1 g
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